Cas no 111-01-3 (Squalane)

Squalane Properties

Names and Identifiers

• 2,6,10,15,19,23-Hexamethyltetracosane
• Dodecahydrosqualene
• Hexamethyltetracosane
• Squalane
• Tetracosane, 2,6,10,15,19,23-hexamethyl-, (all-E)-
• SQUALANE(RG)
• 103AA Surrogate Standard
• 2,6,10,15,19,23-hexamethylteracosane
• 2,6,10,15,19,23-Hexamethyltetracosane,Cosbiol,Perhydrosqualene
• AK102
• Cosbiol
• Perhydrosqualene
• poly(ethylenepropylene)
• Robane
• Spinacane
• Squalane1000µg
• Vitabiosol
• Romane
• Dermane
• Squalan
• Squalane NF
• Squalane synthesis
• Squalane,99%
• Tetracosane,6,10,15,19,23-hexamethyl-
• Squalane, 99%
• W-109407
• D05915
• DB11420
• Squalane, European Pharmacopoeia (EP) Reference Standard
• SR-01000944750
• NCGC00165976-01
• UNII-GW89575KF9
• SQUALANE [USP-RS]
• SQUALANE [EP IMPURITY]
• CAS-111-01-3
• Tetracosane, 2,6,10,15,19,23-hexamethyl-
• AS-63438
• NSC 6851
• CHEMBL1552157
• NCGC00165976-02
• DB-040948
• Squalane N
• Q380055
• Caswell No. 482A
• EPA Pesticide Chemical Code 045503
• 111-01-3
• Squalane, technical, >=95% (GC)
• CCRIS 9473
• 4-01-00-00593 (Beilstein Handbook Reference)
• Squalane, United States Pharmacopeia (USP) Reference Standard
• NSC6851
• 2,10,15,19,23-Hexamethyltetracosane
• s5407
• SQUALANE [VANDF]
• Squalane, analytical standard
• AKOS016012911
• GW89575KF9
• SQUALANE [EP MONOGRAPH]
• SQUALANE [MART.]
• EC 203-825-6
• Squalane, Pharmaceutical Secondary Standard; Certified Reference Material
• NSC-6851
• H0096
• SR-01000944750-1
• EINECS 203-825-6
• Tox21_112277_1
• Squalane; 2,6,10,15,19,23-Hexamethyltetracosane; perhydrosqualene
• SQUALANE [II]
• Pripure 3759
• SQUALANE [WHO-DD]
• H12051
• HY-N7113
• Squalane (NF)
• DTXSID0046513
• AI3-36494
• DH7
• SBI-0654653.0001
• NS00002480
• SQUALANE
• Tox21_112277
• Squalane [NF]
• SQUALANE [MI]
• CS-W014458
• Squalane 100 microg/mL in Acetonitrile
• MFCD00008953
• Hexamethyl tetracosane
• CCG-268918
• 1ST40154
• BRN 0776019
• DA-58062
• InChI=1/C30H62/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h25-30H,9-24H2,1-8H
• DTXCID8026513
• ROBANE
• COSBIOL
• SPINACANE
• +Expand

• MDL： MFCD00008953
• InChIKey： PRAKJMSDJKAYCZ-UHFFFAOYSA-N
• Inchi： 1S/C30H62/c1-25(2)15-11-19-29(7)23-13-21-27(5)17-9-10-18-28(6)22-14-24-30(8)20-12-16-26(3)4/h25-30H,9-24H2,1-8H3
• SMILES： CC(C)CCCC(C)CCCC(C)CCCCC(C)CCCC(C)CCCC(C)C
• BRN： 776019

Computed Properties

• Exact Mass: 422.48500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 21
• Monoisotopic Mass: 422.485
• Heavy Atom Count: 30
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 11.08440
• PSA: 0.00000
• Merck: 8767
• Refractive Index: n20/D 1.452(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 176 °C/0.05 mmHg(lit.)
• Melting Point: −38 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 424.4 ° f < br / > Celsius: 218 ° C < br / >
• Solubility: chloroform: soluble100mg/mL, clear
• Color/Form: Colorless transparent oily viscous liquid.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: It is easily soluble in ether, gasoline, petroleum ether, benzene, chloroform and oils, and slightly soluble in methanol, ethanol, acetone and glacial acetic acid.
• Density: 0.81 g/mL at 25 °C(lit.)

Squalane Security Information

• Symbol: GHS07
• RTECS：XB6070000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：room temp
• Risk Phrases： R36/37/38
• Signal Word：warning
• TSCA：Yes

Squalane Customs Data

• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons